2-(7-(2-fluorophenyl)-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidin-3(2H,4H,5H)-yl)-N-(4-(methylthio)benzyl)acetamide

• IUPAC Name: 2-[7-(2-fluorophenyl)-2,4-dioxo-1,5-dihydropyrrolo[3,2-d]pyrimidin-3-yl]-N-[(4-methylsulfanylphenyl)methyl]acetamide
• InChI: InChI=1S/C22H19FN4O3S/c1-31-14-8-6-13(7-9-14)10-24-18(28)12-27-21(29)20-19(26-22(27)30)16(11-25-20)15-4-2-3-5-17(15)23/h2-9,11,25H,10,12H2,1H3,(H,24,28)(H,26,30)
• InChI Key: OTPBPDYLLUWLRL-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CNC(=O)CN2C(=O)C3=C(C(=CN3)C4=CC=CC=C4F)NC2=O
• Molecular Formula: C22H19FN4O3S
• Molecular Weight: 438.5 g/mol
• CAS No.: 1115372-18-3

Description

2-(7-(2-fluorophenyl)-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidin-3(2H,4H,5H)-yl)-N-(4-(methylthio)benzyl)acetamide is a useful research compound. Its molecular formula is C22H19FN4O3S and its molecular weight is 438.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activities

Compounds structurally related to 2-(7-(2-fluorophenyl)-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidin-3(2H,4H,5H)-yl)-N-(4-(methylthio)benzyl)acetamide have been investigated for their antitumor activities. For instance, derivatives synthesized from L-tyrosine methyl ester and D-tyrosine ethyl ester with certain modifications showed selective antitumor activities, contributing to the understanding of structure-activity relationships in this class of compounds (Xiong Jing, 2011).

Structure-Activity Relationship in Anticancer Agents

Another study focused on the synthesis and structure-activity relationship (SAR) of a series of compounds similar in structure to the given chemical, assessing their anticancer activities. This research provided insights into how modifications in the compound's structure can influence its efficacy as an anticancer agent (T. Selvam, V. Karthick, Vijayaraj Kumar Palanirajan, M. Ali, 2012).

Synthesis of Derivatives as Antimicrobial Agents

In the realm of antimicrobial research, derivatives of pyrrolo[2,3-d]pyrimidine, which are structurally related to the compound , have been synthesized and evaluated for their antimicrobial efficacy. This research enhances the understanding of the potential use of such compounds in combating various microbial infections (M. Mohamed, R. El-Domany, Rania H. Abd El-hameed, 2009).

Applications in Medicinal Chemistry

The research in medicinal chemistry has explored the synthesis and biological evaluation of new coumarin derivatives, which are chemically related to the compound . This study contributes to the development of new medicinal compounds with potential therapeutic applications (M. A. Al-Haiza, M. S. Mostafa, M. El-kady, 2003).

Design of Novel Antimicrobial and Antiviral Agents

Research on pyrrolo[2,3-d]pyrimidine derivatives has also delved into their potential as novel antimicrobial and antiviral agents. By synthesizing new compounds in this class and evaluating their biological activities, this research contributes significantly to the development of new drugs with antimicrobial and antiviral properties (K. Hilmy, M. Tag, E. Aish, M. Elsafty, H. Attia, 2021).